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Compound of Interest

Compound Name: Pegvorhyaluronidase alfa

Cat. No.: B15189429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Pegvorhyaluronidase alfa with alternative first-

line treatments for metastatic pancreatic ductal adenocarcinoma (PDA). The data is compiled

from pivotal clinical trials to offer an objective overview of efficacy and experimental design.

Overview of Pegvorhyaluronidase Alfa
Pegvorhyaluronidase alfa is a PEGylated recombinant human hyaluronidase designed to

degrade hyaluronan, a major component of the tumor microenvironment in some cancers,

including pancreatic cancer.[1][2] The therapeutic hypothesis is that by breaking down

hyaluronan, the dense stroma of the tumor is remodeled, which may increase the delivery and

efficacy of co-administered chemotherapy.[1][2]

Long-Term Survival Data: A Comparative Analysis
The primary endpoint in the pivotal HALO 109-301 phase III trial for Pegvorhyaluronidase alfa
was overall survival. The addition of Pegvorhyaluronidase alfa to the standard chemotherapy

regimen of nab-paclitaxel plus gemcitabine did not result in a statistically significant

improvement in overall or progression-free survival in patients with hyaluronan-high metastatic

pancreatic adenocarcinoma.[3][4][5]
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Below is a comparative summary of long-term survival data from the HALO 109-301 trial

alongside pivotal trial data for standard first-line treatments for metastatic pancreatic cancer.

Treatment
Regimen

Trial
Median Overall
Survival (mOS)
in Months

Median
Progression-
Free Survival
(mPFS) in
Months

Hazard Ratio
(HR) for OS

Pegvorhyaluroni

dase alfa + Nab-

paclitaxel/Gemcit

abine

HALO 109-301 11.2 7.1 1.00

Placebo + Nab-

paclitaxel/Gemcit

abine

HALO 109-301 11.5 7.1 -

FOLFIRINOX
PRODIGE

4/ACCORD 11
11.1 6.4

0.57 (vs.

Gemcitabine)

Nab-paclitaxel +

Gemcitabine
MPACT 8.5 5.5

0.72 (vs.

Gemcitabine)

NALIRIFOX NAPOLI 3 11.1 7.4

0.83 (vs. Nab-

paclitaxel/Gemcit

abine)

Gemcitabine

Monotherapy

PRODIGE

4/ACCORD 11
6.8 3.3 -

Gemcitabine

Monotherapy
MPACT 6.7 3.7 -

Experimental Protocols
HALO 109-301: Pegvorhyaluronidase alfa

Study Design: A phase III, randomized, double-blind, placebo-controlled international study.

[3][6]
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Patient Population: Patients aged 18 years or older with previously untreated, metastatic,

hyaluronan-high pancreatic ductal adenocarcinoma and an Eastern Cooperative Oncology

Group (ECOG) performance status of 0 or 1.[3][7]

Treatment Arms:[3][6][7]

Experimental Arm: Pegvorhyaluronidase alfa (3.0 µg/kg intravenously twice weekly for

cycle 1, then once weekly) in combination with nab-paclitaxel (125 mg/m²) and

gemcitabine (1,000 mg/m²) on days 1, 8, and 15 of a 28-day cycle.

Control Arm: Placebo plus nab-paclitaxel and gemcitabine.

Primary Endpoint: Overall Survival.[3][7]

Secondary Endpoints: Progression-free survival, objective response rate, and safety.[3][7]

PRODIGE 4/ACCORD 11: FOLFIRINOX
Study Design: A randomized, open-label phase III trial.[8]

Patient Population: Patients with metastatic pancreatic cancer and an ECOG performance

status of 0 or 1.[8]

Treatment Arms:[8]

Experimental Arm (FOLFIRINOX): Oxaliplatin (85 mg/m²), irinotecan (180 mg/m²),

leucovorin (400 mg/m²), and fluorouracil (400 mg/m² bolus followed by a 46-hour

continuous infusion of 2400 mg/m²) every 2 weeks.

Control Arm: Gemcitabine (1000 mg/m²) weekly for 7 of 8 weeks and then weekly for 3 of

4 weeks.

Primary Endpoint: Overall Survival.[8]

MPACT: Nab-paclitaxel + Gemcitabine
Study Design: A phase III, randomized, open-label international trial.[9][10]
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Patient Population: Patients with previously untreated metastatic pancreatic cancer and a

Karnofsky performance status of 70 or more.[9]

Treatment Arms:[9][10]

Experimental Arm: Nab-paclitaxel (125 mg/m²) followed by gemcitabine (1000 mg/m²) on

days 1, 8, and 15 of each 28-day cycle.

Control Arm: Gemcitabine (1000 mg/m²) weekly for 7 of 8 weeks (cycle 1) and then on

days 1, 8, and 15 of each 28-day cycle.

Primary Endpoint: Overall Survival.[9][10]

Signaling Pathways and Experimental Workflows
Mechanism of Action of Pegvorhyaluronidase Alfa
The proposed mechanism of Pegvorhyaluronidase alfa involves the enzymatic degradation of

hyaluronan within the tumor stroma. This process is intended to decompress tumor blood

vessels and increase the penetration of cytotoxic agents.
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Caption: Mechanism of Pegvorhyaluronidase alfa in the tumor microenvironment.

HALO 109-301 Experimental Workflow
The workflow for the HALO 109-301 trial involved several key stages from patient screening to

data analysis.
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Caption: High-level experimental workflow of the HALO 109-301 clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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